7-(3-Diisobutylamino-2-benzoyloxypropyl)theophylline
7-(3-Diisobutylamino-2-benzoyloxypropyl)theophylline
Brand Name:
Vulcanchem
CAS No.:
102367-57-7
VCID:
VC0024494
InChI:
InChI=1S/C25H35N5O4/c1-16(2)13-30(14-17(3)4)15-19(34-24(32)18-10-8-7-9-11-18)12-20-26-21-22(27-20)28(5)25(33)29(6)23(21)31/h7-11,16-17,19H,12-15H2,1-6H3,(H,26,27)
SMILES:
CC(C)CN(CC(C)C)CC(CC1=NC2=C(N1)C(=O)N(C(=O)N2C)C)OC(=O)C3=CC=CC=C3
Molecular Formula:
C25H35N5O4
Molecular Weight:
469.6 g/mol
7-(3-Diisobutylamino-2-benzoyloxypropyl)theophylline
CAS No.: 102367-57-7
Main Products
VCID: VC0024494
Molecular Formula: C25H35N5O4
Molecular Weight: 469.6 g/mol
| CAS No. | 102367-57-7 |
|---|---|
| Product Name | 7-(3-Diisobutylamino-2-benzoyloxypropyl)theophylline |
| Molecular Formula | C25H35N5O4 |
| Molecular Weight | 469.6 g/mol |
| IUPAC Name | [1-[bis(2-methylpropyl)amino]-3-(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)propan-2-yl] benzoate |
| Standard InChI | InChI=1S/C25H35N5O4/c1-16(2)13-30(14-17(3)4)15-19(34-24(32)18-10-8-7-9-11-18)12-20-26-21-22(27-20)28(5)25(33)29(6)23(21)31/h7-11,16-17,19H,12-15H2,1-6H3,(H,26,27) |
| Standard InChIKey | QLXJTYNDIMITEA-UHFFFAOYSA-N |
| SMILES | CC(C)CN(CC(C)C)CC(CC1=NC2=C(N1)C(=O)N(C(=O)N2C)C)OC(=O)C3=CC=CC=C3 |
| Canonical SMILES | CC(C)CN(CC(C)C)CC(CC1=NC2=C(N1)C(=O)N(C(=O)N2C)C)OC(=O)C3=CC=CC=C3 |
| PubChem Compound | 20846517 |
| Last Modified | Nov 11 2021 |
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